2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid

• IUPAC Name: 2-[2-[[2-(6-methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid
• InChI: InChI=1S/C16H16N2O3/c1-11-6-7-12(10-17-11)8-15(19)18-14-5-3-2-4-13(14)9-16(20)21/h2-7,10H,8-9H2,1H3,(H,18,19)(H,20,21)
• InChI Key: KFJOQJHTFYZSSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)CC(=O)NC2=CC=CC=C2CC(=O)O
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid, also known as MPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPAA is a derivative of pyridine and belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs).

Mechanism of Action

The mechanism of action of 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid involves the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in inflammation and pain. 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid inhibits the activity of COX enzymes, thereby reducing the production of prostaglandins and relieving inflammation and pain.
Biochemical and Physiological Effects:
2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid has been shown to possess a wide range of biochemical and physiological effects. 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid has been reported to reduce inflammation, pain, and oxidative stress. It has also been shown to induce apoptosis in cancer cells and inhibit their growth. Additionally, 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid has been reported to possess anti-angiogenic properties by inhibiting the formation of new blood vessels.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid in lab experiments is its low toxicity. 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid has been shown to be relatively safe and well-tolerated in animal studies. Another advantage of using 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid is its ability to target multiple pathways involved in inflammation, oxidative stress, and cancer. However, one of the limitations of using 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid. One of the future directions is to explore the potential of 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid as a therapeutic agent for cancer. Further studies are needed to determine the optimal dosage and duration of treatment for 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid in cancer patients. Another future direction is to investigate the potential of 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid as a neuroprotective agent. 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid has been shown to possess antioxidant properties, which may make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, future studies are needed to investigate the potential of 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid as a treatment for inflammatory bowel disease (IBD) and other autoimmune diseases.

Synthesis Methods

The synthesis of 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid involves the reaction of 6-methylpyridine-3-carboxylic acid with 2-aminobenzophenone in the presence of acetic anhydride and a catalyst. The reaction proceeds via an acylation reaction, resulting in the formation of 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid. The yield of 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid obtained from this method is around 60%.

Scientific Research Applications

2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid has been extensively studied for its potential applications in various fields such as cancer research, inflammation, and oxidative stress. 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has been reported that 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid induces apoptosis in cancer cells by activating the caspase pathway. 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, 2-[2-[[2-(6-Methylpyridin-3-yl)acetyl]amino]phenyl]acetic acid has been reported to possess antioxidant properties by scavenging free radicals and reducing oxidative stress.